N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C16H10N2OS2/c19-15(11-9-20-13-7-3-1-5-10(11)13)18-16-17-12-6-2-4-8-14(12)21-16/h1-9H,(H,17,18,19)
• InChI Key: NUVPEHRBPPVHIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H10N2OS2
• Molecular Weight: 310.4 g/mol

Description

N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide, also known as BTBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTBC belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. For example, N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been shown to inhibit the activity of protein kinase CK2, which is involved in cell division and proliferation. N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has also been shown to inhibit the activity of histone deacetylases, which are involved in gene expression and regulation.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide can induce cell cycle arrest and apoptosis in cancer cells. N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has also been shown to inhibit the replication of various viruses, including HIV and hepatitis C virus. In addition, N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide in lab experiments is its diverse biological activities, which make it a useful tool for studying various biological processes. Another advantage is its relatively simple synthesis method. However, one limitation of using N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide. One direction is to further investigate its anticancer properties and explore its potential as a therapeutic agent for cancer treatment. Another direction is to study its potential as an antiviral agent, particularly for emerging viral infections. Additionally, there is potential for using N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide as a building block for the construction of novel materials with specific properties.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been shown to exhibit anticancer, antiviral, and antibacterial activities. In biochemistry, N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been used as a tool to study the mechanism of action of various enzymes and proteins. In material science, N-1,3-benzothiazol-2-yl-1-benzothiophene-3-carboxamide has been used as a building block for the construction of functional materials.